Cas no 885519-09-5 (Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate)

• Product Name: Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate
• CAS No: 885519-09-5
• MF: C₉H₆IN₃O₄
• MW: 347.066113948822
• CID: 840500
• PubChem ID: 24728104
• Update Time: 2025-04-19

Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-6-nitro-1H-indazole-4-carboxylate
• 3-Iodo-6-nitro-4-indazolecarboxylic acid methyl ester
• 3-IODO-6-NITRO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER
• methyl 3-iodo-6-nitro-2H-indazole-4-carboxylate
• DTXSID00646169
• Methyl3-iodo-6-nitro-1H-indazole-4-carboxylate
• AKOS022173006
• 885519-09-5
• DB-194105

• Inchi： 1S/C9H6IN3O4/c1-17-9(14)5-2-4(13(15)16)3-6-7(5)8(10)12-11-6/h2-3H,1H3,(H,11,12)
• InChI Key： DJLJUJXSBAPPBZ-UHFFFAOYSA-N
• SMILES： IC1=C2C(C(=O)OC)=CC(=CC2=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 346.94030g/mol
• Monoisotopic Mass: 346.94030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives